Cas no 173996-25-3 ((2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol)

(2R)-5,7-Difluoro-1,2,3,4-tetrahydronaphthalen-2-ol is a chiral fluorinated tetrahydronaphthalene derivative with potential applications in pharmaceutical and synthetic organic chemistry. Its stereospecific (2R) configuration ensures enantiomeric purity, which is critical for asymmetric synthesis and drug development. The presence of fluorine atoms at the 5 and 7 positions enhances its metabolic stability and binding affinity, making it a valuable intermediate for bioactive molecule design. The hydroxyl group at the 2-position provides a reactive handle for further functionalization. This compound is particularly useful in the synthesis of fluorinated analogs of biologically active compounds, offering improved pharmacokinetic properties. High purity and well-defined stereochemistry make it suitable for rigorous research applications.
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol structure
173996-25-3 structure
Product Name:(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
CAS No:173996-25-3
MF:C10H10F2O
MW:184.18
CID:5152335
PubChem ID:54483016
Update Time:2026-03-03

(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 5,7-difluoro-1,2,3,4-tetrahydro-, (2R)-
    • (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
    • Inchi: 1S/C10H10F2O/c11-7-3-6-4-8(13)1-2-9(6)10(12)5-7/h3,5,8,13H,1-2,4H2/t8-/m1/s1
    • InChI Key: XQIONCDGNVRBQG-MRVPVSSYSA-N
    • SMILES: C1C2=C(C(F)=CC(F)=C2)CC[C@H]1O

Computed Properties

  • Exact Mass: 184.06997126g/mol
  • Monoisotopic Mass: 184.06997126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM390873-100mg
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%+
100mg
$382 2022-06-12
Chemenu
CM390873-250mg
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%+
250mg
$573 2022-06-12
Chemenu
CM390873-500mg
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%+
500mg
$764 2022-06-12
Chemenu
CM390873-1g
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%+
1g
$955 2022-06-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA137-100MG
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%
100MG
¥ 1,603.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA137-250MG
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%
250MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA137-500MG
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%
500MG
¥ 4,270.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA137-1G
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%
1g
¥ 6,402.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLLA137-5G
(2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 95%
5g
¥ 19,206.00 2023-04-14
Ambeed
A428292-1g
(R)-5,7-Difluoro-1,2,3,4-tetrahydronaphthalen-2-ol
173996-25-3 97%
1g
$1429.0 2024-04-22

Additional information on (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol

Comprehensive Overview of (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 173996-25-3)

The compound (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol (CAS No. 173996-25-3) is a fluorinated tetrahydronaphthalenol derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders. The fluorine atoms at positions 5 and 7 enhance its metabolic stability and binding affinity, making it a hotspot for modern medicinal chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in precision medicine and agrochemicals. (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol aligns with this trend, as its structure is optimized for lipophilicity and bioavailability. A common query among researchers is how this compound compares to non-fluorinated analogs in terms of pharmacokinetic properties. Studies suggest that the difluoro substitution significantly improves blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapies.

The synthesis of 173996-25-3 typically involves asymmetric hydrogenation and fluorination steps, with emphasis on enantioselective catalysis to preserve the (2R)-configuration. This process is often discussed in forums focusing on green chemistry, as researchers seek eco-friendly alternatives to traditional fluorination methods. Another trending topic is the compound’s potential in neurodegenerative disease research, particularly for modulating dopamine receptors or serotonin pathways.

From an industrial perspective, (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol is gaining attention for its scalability. Companies specializing in custom synthesis highlight its compatibility with continuous flow chemistry, a technique reducing production costs and waste. Analytical challenges, such as chiral purity determination via HPLC or NMR, are also frequently addressed in technical literature.

Environmental and regulatory aspects of fluorinated compounds are under scrutiny, and 173996-25-3 is no exception. Its ecological impact and biodegradability are subjects of ongoing studies, aligning with the EU’s REACH and FDA’s guidelines. Researchers often search for structure-activity relationship (SAR) data to optimize its derivatives while minimizing environmental risks.

In summary, (2R)-5,7-difluoro-1,2,3,4-tetrahydronaphthalen-2-ol represents a convergence of cutting-edge synthetic chemistry and therapeutic innovation. Its versatility in drug design, coupled with advancements in sustainable manufacturing, positions it as a compound of enduring relevance in scientific and industrial communities.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk